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Compound of Interest

Compound Name: (R)-Nicardipine-d3

Cat. No.: B15559627 Get Quote

Technical Guide: (R)-Nicardipine-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications and

supplier information for (R)-Nicardipine-d3, a deuterated form of the R-enantiomer of

Nicardipine. This information is crucial for researchers utilizing this compound in

pharmacokinetic studies, as an internal standard in analytical methods, or in metabolic fate

studies.

Certificate of Analysis Summary
The following data is summarized from a representative Certificate of Analysis provided by

MedchemExpress for (R)-Nicardipine-d3, Batch No.: 250182[1].

Physicochemical Properties
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Property Specification

Chemical Name

3-(2-(Benzyl(methyl-d3)amino)ethyl) 5-methyl

(R)-2,6-dimethyl-4-(3-nitrophenyl)-1,4-

dihydropyridine-3,5-dicarboxylate[1]

Molecular Formula C₂₆H₂₆D₃N₃O₆[1]

Molecular Weight 482.54[1]

Appearance White to off-white (Solid)[1]

Storage (Powder) -20°C for 3 years, 4°C for 2 years[1]

Storage (Solvent) -80°C for 6 months, -20°C for 1 month[1]

Analytical Data
Test Result

¹H NMR Spectrum Consistent with structure[1]

LCMS Consistent with structure[1]

Purity (LCMS) ≥99.0%[1]

Experimental Protocols
The Certificate of Analysis from MedchemExpress indicates the use of the following standard

analytical techniques for quality control. While detailed experimental parameters are not

provided in the summary, the general methodologies are as follows:

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: This technique is used to

confirm the chemical structure of the molecule. The sample is dissolved in a deuterated

solvent and placed in a strong magnetic field. The resulting spectrum provides information

about the number and types of protons in the molecule, confirming the identity of (R)-
Nicardipine-d3.

LCMS (Liquid Chromatography-Mass Spectrometry): This is a powerful analytical technique

that combines the separation capabilities of liquid chromatography with the mass analysis
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capabilities of mass spectrometry.

Liquid Chromatography (LC): The compound is passed through a column to separate it

from any impurities.

Mass Spectrometry (MS): The separated compound is then ionized and its mass-to-

charge ratio is measured, confirming its molecular weight. This method is also used to

determine the purity of the compound[1].

Quality Control Workflow
The following diagram illustrates a typical quality control workflow for ensuring the identity and

purity of (R)-Nicardipine-d3.
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Quality Control Workflow for (R)-Nicardipine-d3
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Caption: Quality Control Workflow for (R)-Nicardipine-d3.
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Several suppliers offer (R)-Nicardipine-d3 and related compounds. It is recommended to

request a batch-specific Certificate of Analysis from the supplier before purchase to ensure it

meets the requirements of your research.

Supplier Product Name Notes

MedchemExpress (R)-Nicardipine-d3[1]
Certificate of Analysis is readily

available online.[1]

Simson Pharma Limited (R)-(+)-Nicardipine-13C-D3[2]

A Certificate of Analysis

accompanies every

compound.[2][3]

Pharmaffiliates
Nicardipine-d3

Hydrochloride[4]

A sample Certificate of

Analysis is available.[4]

LGC Standards
Nicardipine-d3

Hydrochloride[5]

Certificate of Analysis is

available.[5]

Disclaimer: This information is based on publicly available data and is intended for

informational purposes only. Researchers should always verify the specifications with the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [(R)-Nicardipine-d3 certificate of analysis and supplier
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559627#r-nicardipine-d3-certificate-of-analysis-
and-supplier-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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